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Compound of Interest

Compound Name: 6-Amino-2-methyl-quinolin-4-ol

CAS No.: 1131-34-6

Cat. No.: B1267266

Get Quote

Executive Summary & Chemical Context[2][3][4][5]
[6]
6-Amino-2-methyl-quinolin-4-ol (also known as 6-amino-2-methyl-4-quinolone) is a critical

bicyclic heteroaromatic scaffold often utilized as an intermediate in the synthesis of antimalarial

drugs, kinase inhibitors, and high-performance dyes.[1]

The Analytical Challenge: Tautomerism The primary challenge in characterizing this molecule is

the keto-enol tautomerism between the 4-hydroxyquinoline (enol) and 4-quinolone (keto) forms.

[1] While IUPAC nomenclature often defaults to the "ol" suffix, experimental evidence (X-ray

crystallography, NMR in polar solvents) confirms that the 4-quinolone (keto) tautomer

predominates in the solid state and in solution (DMSO, MeOH).[1][2]

Analytical protocols must be designed to account for this equilibrium, as it fundamentally alters

spectroscopic signals and chromatographic retention behavior.[1][2]
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Physicochemical Properties & Solubility Profile[2][3]
[5][7]
Before instrumental analysis, the physicochemical behavior must be established to select

appropriate solvents and buffers.[1][2]

Property Value / Characteristic Analytical Implication

Appearance
Yellow to brownish crystalline

powder

Color intensity often correlates

with oxidation impurities

(quinone-imines).[1]

Melting Point > 280°C (Decomposes)

High lattice energy due to

intermolecular H-bonding

(NH...O=C).[1][2] Use DSC for

accurate purity assessment.[1]

[2]

Solubility (Water) Low (< 0.5 mg/mL) at pH 7

Requires pH adjustment

(acidic or basic) for aqueous

extraction.[1][2]

Solubility (Organic)
High in DMSO, DMF;

Moderate in MeOH

DMSO-d6 is the preferred

solvent for NMR.[1][2]

pKa (Estimated)
pKa₁ ~ 2.5 (Quinoline N), pKa₂

~ 9.0 (Phenolic/NH)

Mobile phases must be

buffered < pH 2.5 or > pH 9.0

to ensure ionization stability.[1]

[2]

Spectroscopic Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: Confirm structure and tautomeric state.

Methodology:

Solvent: DMSO-d6 (Prevents exchange of labile protons better than MeOD).[1][2]
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Concentration: 10-15 mg/mL.[1][2]

Reference: TMS (0.00 ppm).

Critical Assignment (¹H NMR, 400 MHz, DMSO-d6):

δ 2.35 ppm (s, 3H): Methyl group at C2.[1][2]

δ 5.80 - 6.00 ppm (s, 1H): Proton at C3. Note: In the quinolone form, this shifts upfield

compared to fully aromatic quinolines.[1]

δ 11.0 - 12.0 ppm (br s, 1H): NH proton (Ring Nitrogen).[1][2] Presence of this signal

confirms the quinolone (keto) tautomer.[1][2]

δ 5.0 - 5.5 ppm (br s, 2H): Primary amine (-NH₂) at C6.[1][2]

Critical Assignment (¹³C NMR, 100 MHz, DMSO-d6):

δ ~176 ppm: Carbonyl Carbon (C4).[1][2] If it were the enol (C-OH), this would appear ~160-

162 ppm.[1]

δ ~149 ppm: C2 (adjacent to Nitrogen).[1][2]

Mass Spectrometry (ESI-MS)
Objective: Molecular weight confirmation and fragmentation analysis.[1][2]

Ionization: Electrospray Ionization (ESI), Positive Mode.[1]

Parent Ion: [M+H]⁺ = 175.09 m/z.[1][2]

Key Fragments (MS/MS):

158 m/z: Loss of NH₃ (Characteristic of primary amines).[1][2]

147 m/z: Loss of CO (Characteristic of phenols/quinolones).[1][2]

Chromatographic Purity Assay (HPLC-UV)
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Rationale: Aminoquinolines are basic and polar.[1][2] Standard C18 methods often result in

peak tailing due to interaction with residual silanols.[1][2] This protocol uses an ion-pairing

agent or high-pH stable column to ensure sharp peak shape.[1][2]

Protocol A: Ion-Pairing Method (Recommended)[2]
Instrument: HPLC with PDA/UV Detector.

Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus C18), 4.6 x 150 mm, 5 µm.[1][2]

Mobile Phase A: 20 mM Potassium Phosphate Buffer (pH 3.0) + 5 mM Sodium

Octanesulfonate (Ion-pairing agent).[1][2]

Mobile Phase B: Acetonitrile (HPLC Grade).[1][2]

Flow Rate: 1.0 mL/min.[1][2]

Column Temp: 30°C.

Detection: 254 nm (Aromatic core) and 340 nm (Quinolone conjugation).[1][2]

Gradient Program:

Time (min) % Mobile Phase A % Mobile Phase B

0.0 95 5

15.0 60 40

20.0 60 40

21.0 95 5

| 25.0 | 95 | 5 |[1]

System Suitability Criteria:

Tailing Factor: < 1.5 (Critical for quantitative accuracy).
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Resolution: > 2.0 between the main peak and any synthetic precursors (e.g., 4-

aminoacetanilide derivatives).

Analytical Workflow Visualization
The following diagram illustrates the logical flow for characterizing a raw batch of 6-Amino-2-
methyl-quinolin-4-ol, distinguishing between the theoretical "ol" form and the actual "one"

form found in analysis.
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Caption: Analytical workflow emphasizing the spectroscopic confirmation of the quinolone

tautomer prior to chromatographic purity assessment.

Synthesis & Impurity Origins[2][5]
Understanding the synthesis aids in identifying impurities.[1][2] This compound is classically

synthesized via the Conrad-Limpach reaction:

Condensation: 1,4-Phenylenediamine + Ethyl acetoacetate.[1][2]

Cyclization: Thermal cyclization in Dowtherm A or Polyphosphoric acid.[1][2]

Common Impurities to Monitor:

Unreacted Starting Material: 1,4-Phenylenediamine (Detect at low RT in HPLC).[1][2]

Isomers: 7-Amino-2-methyl-quinolin-4-ol (Regioisomer if starting amine is unsymmetrical,

though less likely with p-phenylenediamine).[1]

Oxidation Products: Azo-dimers or quinone-imines (Colored impurities).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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